4-Chloro-2-cyclopentyl-5-nitrophenyl methyl carbonate

• Molecular Formula: C13H14ClNO5
• Molecular Weight: 299.70 g/mol
• IUPAC Name: (4-chloro-2-cyclopentyl-5-nitrophenyl) methyl carbonate
• InChI: InChI=1S/C13H14ClNO5/c1-19-13(16)20-12-7-11(15(17)18)10(14)6-9(12)8-4-2-3-5-8/h6-8H,2-5H2,1H3
• InChI Key: LEBQPTOSMSMWKO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)OC1=CC(=C(C=C1C2CCCC2)Cl)[N+](=O)[O-]

Description

4-Chloro-2-cyclopentyl-5-nitrophenyl methyl carbonate is a useful research compound. Its molecular formula is C13H14ClNO5 and its molecular weight is 299.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-2-cyclopentylphenyl methyl carbonate (1.0 g, 3.93 mmol) was added portion wise to H2SO4 (2.9 mL, 54.1 mmol) to generate a colorless homogeneous solution. The solution was then cooled to 0° C. and KNO3 (476 mg, 4.71 mmol) was added portion-wise maintaining the internal temperature below 5° C. The reaction was stirred for 2 h and then poured on ice water. The aqueous layer was extracted with dichloromethane (3×10 mL), dried over Na2SO4, filtered and concentrated. Purification by silica gel chromatography (10% EtOAc/hexane) provided 4-chloro-2-cyclopentyl-5-nitrophenyl methyl carbonate (1021 mg, 87% yield). 1H NMR (400.0 MHz, DMSO-d6) δ 7.74 (s, 1H), 7.39 (s, 1H), 5.23 (s, 1H), 3.92-3.88 (m, 3H), 3.13-3.06 (m, 2H), 2.04-1.96 (m, 2H), 1.81-1.62 (m, 2H), 1.53-1.44 (m, 2H).